Cas no 2229548-20-1 (tert-butyl N-2-methyl-5-(morpholin-3-yl)phenylcarbamate)

• Product Name: tert-butyl N-2-methyl-5-(morpholin-3-yl)phenylcarbamate
• CAS No: 2229548-20-1
• MF: C₁₆H₂₄N₂O₃
• MW: 292.373364448547
• CID: 6103160
• PubChem ID: 165665267
• Update Time: 2025-06-30

tert-butyl N-2-methyl-5-(morpholin-3-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-methyl-5-(morpholin-3-yl)phenylcarbamate
• tert-butyl N-[2-methyl-5-(morpholin-3-yl)phenyl]carbamate
• 2229548-20-1
• EN300-1881497

• Inchi： 1S/C16H24N2O3/c1-11-5-6-12(14-10-20-8-7-17-14)9-13(11)18-15(19)21-16(2,3)4/h5-6,9,14,17H,7-8,10H2,1-4H3,(H,18,19)
• InChI Key： AFXLNOWJDUCQAV-UHFFFAOYSA-N
• SMILES： O1CCNC(C2C=CC(C)=C(C=2)NC(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 292.17869263g/mol
• Monoisotopic Mass: 292.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 59.6Ų

Additional information on tert-butyl N-2-methyl-5-(morpholin-3-yl)phenylcarbamate

Recent Advances in the Study of tert-butyl N-2-methyl-5-(morpholin-3-yl)phenylcarbamate (CAS: 2229548-20-1)

The compound tert-butyl N-2-methyl-5-(morpholin-3-yl)phenylcarbamate (CAS: 2229548-20-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the unique structural features of tert-butyl N-2-methyl-5-(morpholin-3-yl)phenylcarbamate, which make it a promising candidate for targeting specific biological pathways. The compound's morpholine and carbamate functionalities are particularly noteworthy, as they contribute to its ability to interact with various enzymes and receptors. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and catalysis, to optimize the production of this compound with high purity and yield.

In vitro and in vivo studies have demonstrated that tert-butyl N-2-methyl-5-(morpholin-3-yl)phenylcarbamate exhibits notable activity against certain disease models. For instance, preliminary data suggest its efficacy in modulating inflammatory responses and inhibiting the proliferation of cancer cells. These findings are supported by molecular docking studies, which reveal strong binding affinities to key protein targets involved in these pathways.

Despite these promising results, challenges remain in the development of tert-butyl N-2-methyl-5-(morpholin-3-yl)phenylcarbamate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Current efforts are focused on structural modifications and formulation strategies to enhance its pharmacokinetic properties.

In conclusion, tert-butyl N-2-methyl-5-(morpholin-3-yl)phenylcarbamate represents a compelling area of research with significant potential for drug discovery. Ongoing studies are expected to shed more light on its mechanisms of action and therapeutic applications, paving the way for its eventual clinical translation.